Cas no 911210-48-5 ((3-CYANO-4-METHOXYPHENYL)BORONIC ACID)

(3-CYANO-4-METHOXYPHENYL)BORONIC ACID structure

911210-48-5 structure

Product Name:(3-CYANO-4-METHOXYPHENYL)BORONIC ACID

CAS No:911210-48-5

MF:C₈H₈BNO₃

MW:176.965022087097

MDL:MFCD10697415

CID:1960211

PubChem ID:55262359

Update Time:2025-08-05

(3-CYANO-4-METHOXYPHENYL)BORONIC ACID Chemical and Physical Properties

Names and Identifiers

- (3-CYANO-4-METHOXYPHENYL)BORONIC ACID
- 3-Cyano-4-methoxyphenylboronic acid
- B-(3-Cyano-4-methoxyphenyl)boronic acid (ACI)
- Boronic acid, (3-cyano-4-methoxyphenyl)- (9CI)
- 4-Methoxy-3-cyanophenylboronic acid
- B-(3-Cyano-4-methoxyphenyl)boronic acid
- CS-0135265
- 911210-48-5
- SCHEMBL3274361
- DTXSID601280649
- STR11525
- MFCD10697415
- (3-cyano-4-methoxyphenyl)boronicacid
- BBOOIZOUHWDLHU-UHFFFAOYSA-N
- 3-Cyano-4-methoxyphenylboronicacid
- EN300-216609
- DB-122675
- Z1198277518
- D70817
- AKOS006302271
- AB59553
- MDL： MFCD10697415
- Inchi： 1S/C8H8BNO3/c1-13-8-3-2-7(9(11)12)4-6(8)5-10/h2-4,11-12H,1H3
- InChI Key： BBOOIZOUHWDLHU-UHFFFAOYSA-N
- SMILES： N#CC1C(OC)=CC=C(B(O)O)C=1

Computed Properties

Exact Mass: 177.06000
Monoisotopic Mass: 177.0597233g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.5Å²

Experimental Properties

PSA: 73.48000
LogP: -0.75332

(3-CYANO-4-METHOXYPHENYL)BORONIC ACID Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM218633-250mg	3-Cyano-4-methoxyphenylboronic acid	911210-48-5	95%	250mg	$71	2021-08-04
Chemenu	CM218633-1g	3-Cyano-4-methoxyphenylboronic acid	911210-48-5	95%	1g	$166	2021-08-04
Chemenu	CM218633-5g	3-Cyano-4-methoxyphenylboronic acid	911210-48-5	95%	5g	$661	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SE721-50mg	(3-CYANO-4-METHOXYPHENYL)BORONIC ACID	911210-48-5	95%	50mg	444.0CNY	2021-08-04
TRC	C982178-100mg	3-Cyano-4-methoxyphenylboronic Acid	911210-48-5		100mg	$87.00	2023-05-18
TRC	C982178-250mg	3-Cyano-4-methoxyphenylboronic Acid	911210-48-5		250mg	$167.00	2023-05-18
TRC	C982178-500mg	3-Cyano-4-methoxyphenylboronic Acid	911210-48-5		500mg	$270.00	2023-05-18
TRC	C982178-1g	3-Cyano-4-methoxyphenylboronic Acid	911210-48-5		1g	$ 330.00	2022-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD328040-100mg	3-Cyano-4-methoxyphenylboronic acid	911210-48-5	95%	100mg	￥131.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD328040-250mg	3-Cyano-4-methoxyphenylboronic acid	911210-48-5	95%	250mg	￥243.0	2024-04-17

(3-CYANO-4-METHOXYPHENYL)BORONIC ACID Production Method

Production Method 1

144649-99-0

911210-48-5

Reaction Conditions

1.1 Reagents: Potassium acetate , Diboronic acid Catalysts: X-Phos , (SP-4-3)-[Dicyclohexyl[2′,4′,6′-tris(1-methylethyl)[1,1′-biphenyl]-2-yl]phosphin… Solvents: Ethanol ; 16 h, 80 °C

Reference

: Pd-Catalyzed Difluoromethylations of Aryl Boronic Acids, Halides, and Pseudohalides with ICF2H Generated ex Situ

Gedde, Oliver R. ; et al, Chemistry - A European Journal, 2022, 28(34),